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Compound of Interest

Compound Name: Cyclopentyl benzoate

Cat. No.: B1594726 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Cyclopentyl benzoate, a common reagent in research and development settings. Adherence

to these procedures is critical for ensuring laboratory safety and environmental protection. This

guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety Considerations
Cyclopentyl benzoate is classified as harmful if swallowed.[1] Appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when

handling this chemical. In case of accidental ingestion, seek immediate medical attention.

Summary of Chemical Data
A clear understanding of the chemical properties of Cyclopentyl benzoate is fundamental to

its safe handling and disposal.
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Property Value Source

Molecular Formula C12H14O2 PubChem[1]

Molecular Weight 190.24 g/mol PubChem[1]

CAS Number 32651-38-0 Guidechem[2]

Hazard Statement H302: Harmful if swallowed PubChem[1]

Disposal Protocol
The disposal of Cyclopentyl benzoate must be carried out in accordance with institutional,

local, and national regulations for hazardous waste. Do not dispose of this chemical down the

drain or in regular trash.

Step 1: Waste Identification and Segregation

Characterize the Waste: Cyclopentyl benzoate is a non-halogenated organic solvent.

Segregate Waste Streams: Keep Cyclopentyl benzoate waste separate from halogenated

solvents, as the disposal costs and procedures for these categories differ significantly. It

should also be segregated from other incompatible waste streams such as strong acids,

bases, and oxidizers.

Step 2: Containerization

Select an Appropriate Container: Use a designated, leak-proof, and chemically compatible

container for collecting Cyclopentyl benzoate waste. The container should be in good

condition and have a secure screw-top cap.

Label the Container: Clearly label the waste container with "Hazardous Waste," the full

chemical name "Cyclopentyl benzoate," and the associated hazards (e.g., "Harmful if

Swallowed"). The date of waste accumulation should also be clearly marked.

Step 3: Storage
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Store Safely: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be well-ventilated and away from sources of ignition.

Secondary Containment: It is best practice to store the waste container within a secondary

containment tray to prevent the spread of any potential leaks.

Step 4: Arrange for Disposal

Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures

for hazardous waste pickup. This typically involves contacting the EHS office and providing

them with details about the waste.

Professional Disposal: Cyclopentyl benzoate waste must be disposed of through a licensed

hazardous waste disposal company. Your institution's EHS office will manage this process.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cyclopentyl benzoate.
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Waste Generation & Assessment

Containerization & Labeling

Storage & Disposal

Cyclopentyl Benzoate Waste Generated

Is the waste contaminated with other chemicals?

Segregate from incompatible waste streams (e.g., halogenated solvents, acids, bases)

Yes

Characterize waste as Non-Halogenated Organic Waste

No

Select a designated, leak-proof, and chemically compatible container

Label container with:
- 'Hazardous Waste'

- 'Cyclopentyl Benzoate'
- 'Harmful if Swallowed'

- Accumulation Start Date

Store in a designated, well-ventilated satellite accumulation area with secondary containment

Contact Environmental Health & Safety (EHS) for pickup

Waste transported and disposed of by a licensed professional waste disposal service

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Cyclopentyl benzoate.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Cyclopentyl benzoate, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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